Divergent reactivity of acrylamides and β-chloroenones under base-controlled palladium catalysis: construction of spirooxindoles and furan-containing 3,3-disubstituted oxindoles†
Organic Chemistry Frontiers Pub Date: 2023-11-22 DOI: 10.1039/D3QO01776A
Abstract
Herein, we report a divergent construction of spirooxindoles and furan-containing 3,3-disubstituted oxindoles from acrylamides and (E)-β-chloroenones through (Cs2CO3 or K2CO3)-assisted palladium catalysis, respectively. The σ-alkylpalladium(II) species generated from acrylamide and (E)-β-chloroenone as a 1,2-allenyl ketone surrogate can be involved in two typically catalytic cascades. The formation of spirooxindoles is thought to proceed via σ-alkylpalladium(II) species followed by a sequence of C–H activation, highly regioselective allene insertion, and reduction elimination. The synthesis of furan-containing oxindoles proceeds through σ-alkylpalladium(II)-catalyzed allenyl ketone activation–cyclization, palladium carbene migratory insertion, and β-hydride elimination. Computational studies provide valuable insights into the modes of carbopalladation cyclization, σ-alkylpalladium(II) species, spirocyclic palladacycle, regioselectivity of allene insertion, key step of Pd–carbene migratory insertion, and importance of chloride anions in catalyst regeneration.
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Journal Name：Organic Chemistry Frontiers
Research Products
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CAS no.: 19542-54-2
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CAS no.: 10277-44-8
